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Introduction

Callose, a 3-1,3-glucan polymer, is a crucial component of the plant innate immune response.
Its deposition at the cell wall, particularly at the sites of pathogen attack, serves as a physical
barrier to impede pathogen ingress and is a hallmark of Pattern-Triggered Immunity (PTI). The
bacterial peptide flg22, a conserved 22-amino acid motif from flagellin, is a potent elicitor of PTI
and is widely used to study plant defense mechanisms, including callose deposition. Visualizing
and quantifying callose deposition is, therefore, a key method for assessing the activation of
plant immune responses. This document provides detailed protocols for the elicitation of
callose deposition using flg22 and its subsequent staining and quantification using aniline blue
in the model plant Arabidopsis thaliana.

Signaling Pathway for flg22-Induced Callose
Deposition

The perception of flg22 by the pattern recognition receptor (PRR) FLAGELLIN-SENSING 2
(FLS2) initiates a signaling cascade that culminates in the deposition of callose. This process
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involves the production of reactive oxygen species (ROS) and the activation of callose
synthases.
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Caption: flg22-induced callose deposition signaling pathway.

Experimental Protocols
Materials

e Arabidopsis thaliana plants (e.g., 4-6 week old soil-grown plants or 7-8 day old seedlings)

flg22 peptide (synthetic)

Sterile deionized water (dH20)

Dimethyl sulfoxide (DMSO, for mock treatment)

95% Ethanol
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» 50% Ethanol

e 10x K2HPOa stock solution (670 mM Potassium phosphate dibasic trihydrate, pH 12)
e 67 mM Kz2HPOa4 working solution (pH 12)

e Aniline blue (water-soluble)

e Glycerol

e Microplates (12- or 24-well)

e Syringes (1 mL, needleless) for leaf infiltration

e Forceps

e Aluminum foil

o Orbital shaker

» Fluorescence microscope with a DAPI or UV filter set (e.g., excitation ~365-405 nm,
emission ~470-510 nm)[1][2]

Protocol 1: flg22 Elicitation in Mature Arabidopsis
Leaves

» Preparation of flg22 Solution: Prepare a 1 uM flg22 working solution in sterile dH20. For the
mock treatment, use sterile dH20 containing the same concentration of DMSO used to
dissolve the flg22 stock, if applicable.

o Plant Preparation: Use healthy, well-watered 4-6 week old Arabidopsis thaliana plants. Select
fully expanded leaves of similar developmental stages for infiltration.

e Infiltration: Using a 1 mL needleless syringe, gently infiltrate the abaxial side of the leaf with
the 1 uM flg22 solution or the mock solution until the leaf appears water-soaked. Infiltrate at
least three leaves per treatment condition.[2]
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Incubation: Place the plants back into the growth chamber for the desired elicitation time
(e.g., 6-24 hours). A robust callose response is typically observed after 16-24 hours.[3]

Tissue Harvesting: After incubation, excise the infiltrated leaves or use a cork borer to collect
leaf discs from the infiltrated area.

Protocol 2: Aniline Blue Staining of Callose

Fixing and Clearing: Immediately place the harvested leaf tissue into a well of a microplate
containing 1 mL of 95% ethanol. This step fixes the tissue and removes chlorophyll.[3]
Incubate on a rocker at room temperature. Change the ethanol multiple times over 30-60
minute intervals until the tissue is clear and appears translucent white.[3]

Rehydration: Remove the 95% ethanol and rehydrate the tissue by washing with 1 mL of
50% ethanol for 30 minutes, followed by two washes with sterile dH20 for 30 minutes each.

Pre-incubation: Replace the dH20 with 1 mL of 67 mM K2HPOa4 (pH 12) and incubate for 30
minutes at room temperature on a rocker.[4]

Staining: Prepare a fresh 0.01% (w/v) aniline blue staining solution in 67 mM KzHPOa4 (pH
12).[4] Remove the K2HPOa4 solution from the wells and add 1 mL of the aniline blue staining
solution. Wrap the plate in aluminum foil to protect it from light and incubate for 60 minutes at
room temperature on a rocker.[4]

Washing: Discard the staining solution and wash the tissue with 1 mL of 67 mM KzHPOa (pH
12) for 60 minutes to remove excess stain.[4]

Mounting and Visualization: Mount the stained tissue in a drop of 50% glycerol on a
microscope slide. Observe the callose deposits as bright yellow-green fluorescent spots
under a fluorescence microscope using a UV or DAPI filter set.[1]

Experimental Workflow
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Caption: Experimental workflow for flg22-induced callose deposition staining.
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Data Presentation

The quantification of callose deposits is typically performed using image analysis software
(e.g., ImageJ/Fiji) to count the number of fluorescent spots per unit area.[5][6] Below is a table
summarizing representative quantitative data from a time-course experiment of callose
deposition in Arabidopsis thaliana leaves after infiltration with 1 uM flg22.

Mean Number of Callose

Time After Infiltration Treatment )
Deposits per mm? (+ SD)
Oh 1 uM flg22 5+2
60 min 1 pM flg22 25+8
90 min 1 uM flg22 40 £ 12
6 h 1 pM flg22 150 + 30
24 h 1 pM flg22 350 £ 55
24 h Mock 10+4

Data are representative of typical results and are based on values reported in the literature.[4]
[7] SD = Standard Deviation.

Discussion and Troubleshooting

o Specificity of Aniline Blue: While widely used, aniline blue is not entirely specific to callose
and may bind to other B-glucans.[3] However, the strong, localized fluorescence upon
elicitation is a reliable indicator of callose deposition.

e pH of Staining Solution: The basic pH (around 12) of the aniline blue staining solution is
critical for optimal fluorescence of the callose-dye complex.[4]

» Light Sensitivity: Aniline blue is light-sensitive; therefore, the staining step should be
performed in the dark to prevent degradation of the fluorochrome.[4]

» Wound Response: Mechanical damage during handling and infiltration can induce wound-
related callose deposition. Care should be taken to handle the plants gently. Including a
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mock-infiltrated control is essential to distinguish between wound-induced and flg22-induced
callose.

» Variability: The intensity of the callose response can vary depending on plant age, growth
conditions, and even the time of day.[3] Consistency in experimental conditions is key to
obtaining reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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